2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95%

• IUPAC Name: N-[3-(2-oxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C11H11N3O3S/c1-18(16,17)14-10-4-2-3-8(5-10)9-6-12-11(15)13-7-9/h2-7,14H,1H3,(H,12,13,15)
• InChI Key: MNVYIPBDFNUKSS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CNC(=O)N=C2
• Molecular Formula: C11H11N3O3S
• DSSTOX Substance ID: DTXSID90686877
• Molecular Weight: 265.29 g/mol
• CAS RN: 1261924-18-8

Description

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine (abbreviated as 2-H5-3-MSPP) is a chemical compound belonging to the class of organic compounds known as pyrimidines. It is a colorless, water-soluble solid with a molecular formula of C11H13N3O4S. 2-H5-3-MSPP has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is used as an intermediate in the synthesis of various pharmaceuticals and as a reagent in chemical reactions. In addition, it has been used in laboratory experiments to study the mechanism of action of certain drugs and to explore the biochemical and physiological effects of some compounds.

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% is not fully understood. However, it is believed to act by binding to certain proteins and enzymes in the body, which in turn modulate the activity of those proteins and enzymes. For example, it has been shown to bind to the enzyme heme oxygenase, which is involved in the formation of heme. By binding to this enzyme, 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% can inhibit the formation of heme, which is necessary for the proper functioning of the body.
Biochemical and Physiological Effects
2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% has been shown to have several biochemical and physiological effects. It has been shown to inhibit the formation of heme, which is important for the proper functioning of the body. In addition, it has been shown to modulate the activity of certain enzymes, such as AMPK, which is involved in the regulation of glucose metabolism. Finally, it has been shown to have anti-inflammatory and anti-cancer activities.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% has several advantages for use in laboratory experiments. It is a water-soluble compound, which makes it easy to handle and store. In addition, it is relatively inexpensive and can be synthesized in a two-step reaction. On the other hand, there are some limitations to its use in laboratory experiments. For example, it is not very stable, so it must be stored and handled carefully. In addition, it is not very soluble in organic solvents, so it cannot be used in certain types of reactions.

Future Directions

The potential applications of 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% are numerous and varied. In the future, it could be used to explore the biochemical and physiological effects of other compounds. In addition, it could be used to study the mechanism of action of certain drugs and to develop new drugs. Furthermore, it could be used in the synthesis of new pharmaceuticals and other compounds. Finally, it could be used to develop new methods for the synthesis of existing compounds.

Synthesis Methods

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% can be synthesized from 3-methylsulfonylaminophenol and 2-amino-5-chloropyrimidine in a two-step reaction. In the first step, 3-methylsulfonylaminophenol is reacted with 2-amino-5-chloropyrimidine in a basic solution to form a pyrimidine-containing intermediate. This intermediate is then reacted with a base in the second step to form 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95%. The reaction is conducted under mild conditions and can be completed in a few hours.

Scientific Research Applications

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% has been used in scientific research to study the mechanism of action of certain drugs. For example, it has been used to study the action of the antimalarial drug chloroquine, which is known to act by inhibiting the formation of heme from the enzyme heme oxygenase. By synthesizing 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% and adding it to a solution containing chloroquine, researchers have been able to observe the inhibition of heme formation in real time. In addition, 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine, 95% has been used to study the biochemical and physiological effects of certain compounds. For example, it has been used to study the effects of the antidiabetic drug metformin on the activity of the enzyme AMPK.